Cas no 2090236-19-2 (3,4-Quinolinediamine, 8-bromo-N4-ethyl-)

• Product Name: 3,4-Quinolinediamine, 8-bromo-N4-ethyl-
• CAS No: 2090236-19-2
• MF: C₁₁H₁₂BrN₃
• MW: 266.13708114624
• CID: 5267148
• Update Time: 2025-06-14

3,4-Quinolinediamine, 8-bromo-N4-ethyl- Chemical and Physical Properties

Names and Identifiers

• 3,4-Quinolinediamine, 8-bromo-N4-ethyl-

• Inchi： 1S/C11H12BrN3/c1-2-14-11-7-4-3-5-8(12)10(7)15-6-9(11)13/h3-6H,2,13H2,1H3,(H,14,15)
• InChI Key： JNTMGNOWOJGVCC-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2Br)C(NCC)=C(N)C=1

Additional information on 3,4-Quinolinediamine, 8-bromo-N4-ethyl-

Comprehensive Overview of 3,4-Quinolinediamine, 8-bromo-N4-ethyl- (CAS No. 2090236-19-2)

3,4-Quinolinediamine, 8-bromo-N4-ethyl- (CAS No. 2090236-19-2) is a specialized organic compound belonging to the quinoline family, a class of heterocyclic compounds widely studied for their diverse applications in pharmaceuticals, agrochemicals, and material sciences. The compound features a quinoline backbone substituted with an 8-bromo group and an ethyl moiety at the N4 position, making it a valuable intermediate in synthetic chemistry. Its unique structural attributes contribute to its relevance in drug discovery and development, particularly in targeting enzyme inhibition and receptor modulation.

In recent years, the demand for quinoline derivatives has surged due to their potential in treating various diseases, including cancer and infectious diseases. Researchers are particularly interested in 8-bromo-substituted quinolines for their enhanced bioactivity and selectivity. The ethyl group at the N4 position further improves the compound's pharmacokinetic properties, such as solubility and metabolic stability, which are critical for drug candidates. This aligns with current trends in medicinal chemistry, where optimizing ADME (Absorption, Distribution, Metabolism, and Excretion) properties is a top priority.

The synthesis of 3,4-Quinolinediamine, 8-bromo-N4-ethyl- typically involves multi-step reactions, including bromination and alkylation, to achieve high purity and yield. Advanced analytical techniques like HPLC, NMR, and mass spectrometry are employed to characterize the compound, ensuring its suitability for research and industrial applications. Given the growing interest in small-molecule therapeutics, this compound has garnered attention for its potential role in developing novel inhibitors for kinases and other enzymatic targets.

From an industrial perspective, CAS No. 2090236-19-2 is often sought after by pharmaceutical companies and contract research organizations (CROs) engaged in high-throughput screening and hit-to-lead optimization. Its compatibility with modern combinatorial chemistry techniques makes it a versatile building block for generating libraries of bioactive molecules. Additionally, the compound's stability under standard laboratory conditions ensures its practicality for large-scale production and storage.

Environmental and safety considerations are also paramount when working with 3,4-Quinolinediamine derivatives. While the compound is not classified as hazardous, proper handling protocols, including the use of personal protective equipment (PPE) and adequate ventilation, are recommended. Regulatory compliance with guidelines such as REACH and GMP is essential for its use in pharmaceutical applications, reflecting the industry's commitment to sustainability and safety.

In summary, 3,4-Quinolinediamine, 8-bromo-N4-ethyl- (CAS No. 2090236-19-2) represents a promising candidate for advancing drug discovery and development. Its structural features, synthetic accessibility, and potential therapeutic applications make it a subject of ongoing research. As the scientific community continues to explore quinoline-based scaffolds, this compound is poised to play a pivotal role in addressing unmet medical needs and driving innovation in the life sciences sector.